Cas no 480438-99-1 (2 5-DI-TERT-BUTYLPHENYL ISOCYANATE 97)

2 5-DI-TERT-BUTYLPHENYL ISOCYANATE  97 structure
480438-99-1 structure
Product Name:2 5-DI-TERT-BUTYLPHENYL ISOCYANATE 97
CAS No:480438-99-1
MF:C15H21NO
MW:231.333344221115
CID:931718
PubChem ID:4612711
Update Time:2025-04-19

2 5-DI-TERT-BUTYLPHENYL ISOCYANATE 97 Chemical and Physical Properties

Names and Identifiers

    • 2 5-DI-TERT-BUTYLPHENYL ISOCYANATE 97
    • 1,4-ditert-butyl-2-isocyanatobenzene
    • 2,5-Di-tert-butylphenyl isocyanate
    • 567817_ALDRICH
    • AC1NE6VJ
    • ACMC-20ao9y
    • CTK8C6107
    • I14-48273
    • 2,5-Di-tert-butylphenyl isocyanate, 97%
    • SCHEMBL4912154
    • 480438-99-1
    • 2,5-Di-tert-butylphenylisocyanate
    • DTXSID10404878
    • AKOS015912884
    • 2,5-Di-tert-butylphenyl isocyanate,97%
    • Inchi: 1S/C15H21NO/c1-14(2,3)11-7-8-12(15(4,5)6)13(9-11)16-10-17/h7-9H,1-6H3
    • InChI Key: OGRXPRRFOBXEEX-UHFFFAOYSA-N
    • SMILES: O=C=NC1C=C(C=CC=1C(C)(C)C)C(C)(C)C

Computed Properties

  • Exact Mass: 231.162314293g/mol
  • Monoisotopic Mass: 231.162314293g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 6.1
  • Topological Polar Surface Area: 29.4Ų

Experimental Properties

  • Density: 0.957 g/mL at 25 °C(lit.)
  • Melting Point: 110-115 °C(lit.)
  • Boiling Point: 264-265 °C(lit.)
  • Flash Point: 130 °F
  • Refractive Index: n20/D 1.5190(lit.)

2 5-DI-TERT-BUTYLPHENYL ISOCYANATE 97 Security Information

  • Hazardous Material transportation number:UN 1993 3/PG 3
  • WGK Germany:3
  • Hazard Category Code: 10-42/43
  • Safety Instruction: 23-26-36/37-45
  • Hazardous Material Identification: Xn
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